Cas no 50595-57-8 (Butanedioic acid, (1,3-dioxobutoxy)-, dimethyl ester, (S)-)
50595-57-8 structure
Product Name:Butanedioic acid, (1,3-dioxobutoxy)-, dimethyl ester, (S)-
CAS No:50595-57-8
MF:C10H14O7
MW:246.213963985443
CID:364554
PubChem ID:14546594
Update Time:2025-04-19
Butanedioic acid, (1,3-dioxobutoxy)-, dimethyl ester, (S)- Chemical and Physical Properties
Names and Identifiers
-
- Butanedioic acid, (1,3-dioxobutoxy)-, dimethyl ester, (S)-
- DTXSID60561501
- Dimethyl (2S)-2-[(3-oxobutanoyl)oxy]butanedioate
- SCHEMBL18832146
- 50595-57-8
-
- Inchi: 1S/C10H14O7/c1-6(11)4-9(13)17-7(10(14)16-3)5-8(12)15-2/h7H,4-5H2,1-3H3/t7-/m0/s1
- InChI Key: DIRRTOYVHOGJJM-ZETCQYMHSA-N
- SMILES: O(C(CC(C)=O)=O)[C@H](C(=O)OC)CC(=O)OC
Computed Properties
- Exact Mass: 246.07392
- Monoisotopic Mass: 246.07395278g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 17
- Rotatable Bond Count: 9
- Complexity: 321
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.3
- Topological Polar Surface Area: 96Ų
Experimental Properties
- PSA: 95.97
Butanedioic acid, (1,3-dioxobutoxy)-, dimethyl ester, (S)- Related Literature
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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